Cas no 1361813-17-3 (3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide)

• Product Name: 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide
• CAS No: 1361813-17-3
• MF: C₁₃H₈Cl₂FNO
• MW: 284.113124847412
• CID: 4993823
• Update Time: 2025-06-28

3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide

• Inchi： 1S/C13H8Cl2FNO/c14-9-3-8(4-10(15)6-9)11-5-7(13(17)18)1-2-12(11)16/h1-6H,(H2,17,18)
• InChI Key： RUGHYSGCUQJGQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=C(C(N)=O)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1

Additional information on 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide

Professional Introduction to 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide (CAS No. 1361813-17-3)

3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide (CAS No. 1361813-17-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its biphenyl core structure modified with chloro and fluoro substituents, exhibits unique chemical and biological properties that make it a valuable candidate for further exploration in drug discovery and development. The precise arrangement of functional groups on its molecular framework not only influences its reactivity but also determines its potential applications in synthetic chemistry and therapeutic interventions.

The molecular structure of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide consists of a biphenyl ring system substituted with chlorine atoms at the 3' and 5' positions, a fluorine atom at the 6' position, and an amide functional group at the 3-position. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of electron-withdrawing chloro groups enhances the electrophilicity of certain regions of the molecule, while the fluorine atom introduces lipophilicity and modulates metabolic stability.

In recent years, there has been a growing interest in exploring the pharmacological potential of biphenyl derivatives due to their structural similarity to known bioactive molecules. 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide has been studied as a lead compound in several research initiatives aimed at identifying novel therapeutic agents. Its unique chemical profile suggests that it may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. Preliminary computational studies have indicated that this compound could interact with biological targets in a manner similar to established drugs, making it a promising scaffold for further optimization.

One of the most compelling aspects of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide is its versatility in chemical modification. The presence of multiple reactive sites allows researchers to derivatize the molecule in diverse ways, enabling the creation of libraries of analogs with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns, where rapid access to structurally diverse compounds is essential for identifying hits with desired pharmacological profiles. The amide group, in particular, provides a handle for further functionalization through reactions such as hydrolysis, amidation, or coupling with other biomolecules.

The synthesis of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide presents an interesting challenge due to the need for precise regioselectivity and stereocontrol. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core with the desired substituents. The introduction of fluorine atoms often requires specialized techniques such as electrochemical fluorination or metal-catalyzed fluorination protocols, which highlight the sophistication involved in its preparation.

Recent advances in spectroscopic techniques have enabled researchers to gain deeper insights into the structural and dynamic properties of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide. NMR spectroscopy, particularly multinuclear NMR and homonuclear decoupling experiments, has been instrumental in elucidating its molecular conformation and dynamics. Mass spectrometry techniques have also been utilized to confirm its molecular weight and fragmentation patterns, providing additional confirmation of its identity and purity.

The biological evaluation of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide has revealed intriguing findings that warrant further investigation. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways. These results are particularly promising given the increasing recognition of inflammation as a key factor in various chronic diseases. Additionally, preliminary cell-based assays have suggested that it may modulate signaling pathways involved in cell proliferation and differentiation, raising possibilities for applications in oncology research.

The potential therapeutic applications of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide are still being explored, but its unique chemical features suggest several promising avenues for development. For instance, its ability to interact with biological targets could make it a useful tool for developing kinase inhibitors or receptor modulators. Furthermore, its structural motifs may inspire new drug designs targeting emerging therapeutic areas such as immunomodulation or neurodegenerative diseases.

The safety profile of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide is another critical consideration in its development as a pharmaceutical agent. While preliminary toxicology studies have not revealed significant concerns at tested doses, further comprehensive assessments are necessary to fully understand its potential risks and benefits. These studies will include evaluations of acute toxicity, chronic exposure effects, and potential interactions with other drugs or biological systems.

In conclusion, 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide (CAS No. 1361813-17-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique molecular structure combines functional groups that offer both reactivity and selectivity in chemical synthesis and biological interactions. As research continues to uncover new applications for biphenyl derivatives, this compound is poised to play an important role in the development of novel therapeutic strategies across multiple disease areas.